Cas no 1019527-96-8 (5-(3-Methylfuran-2-yl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(3-Methylfuran-2-yl)-1,3,4-thiadiazol-2-amine
• CAS No: 1019527-96-8
• MF: C₇H₇N₃OS
• MW: 181.214979410172
• CID: 5050717
• Update Time: 2025-05-26

5-(3-Methylfuran-2-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylfuran-2-yl)-1,3,4-thiadiazol-2-amine
• NE57836
• Z1575312101
• 5-(3-Methylfuran-2-yl)-1,3,4-thiadiazol-2-amine

• Inchi： 1S/C7H7N3OS/c1-4-2-3-11-5(4)6-9-10-7(8)12-6/h2-3H,1H3,(H2,8,10)
• InChI Key： DLFINLGLKCZZDL-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1=C(C)C=CO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 1.1
• Topological Polar Surface Area: 93.2

Additional information on 5-(3-Methylfuran-2-yl)-1,3,4-thiadiazol-2-amine

Introduction to 5-(3-Methylfuran-2-yl)-1,3,4-thiadiazol-2-amine (CAS No. 1019527-96-8)

5-(3-Methylfuran-2-yl)-1,3,4-thiadiazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1019527-96-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiadiazole class, a scaffold known for its broad spectrum of biological activities. The structural integration of a furan moiety with a thiadiazole ring endows it with unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 5-(3-Methylfuran-2-yl)-1,3,4-thiadiazol-2-amine consists of a central thiadiazole ring substituted with a 3-methylfuran group at the 5-position and an amine functional group at the 2-position. This arrangement contributes to its reactivity and potential interactions with biological targets. The presence of both electron-donating and electron-withdrawing groups in its structure allows for diverse modifications, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in thiadiazole derivatives due to their demonstrated efficacy in various therapeutic applications. Studies have highlighted the potential of these compounds as antimicrobial agents, anti-inflammatory drugs, and even in the treatment of neurological disorders. The 5-(3-Methylfuran-2-yl)-1,3,4-thiadiazol-2-amine structure has been investigated for its ability to modulate biological pathways associated with these conditions.

One of the most compelling aspects of 5-(3-Methylfuran-2-yl)-1,3,4-thiadiazol-2-amine is its interaction with biological targets such as enzymes and receptors. The thiadiazole ring is known to exhibit inhibitory activity against several enzymes implicated in disease pathways. For instance, research has suggested that derivatives of this class may inhibit kinases and other enzymes involved in cancer progression. The amine group at the 2-position provides a site for further functionalization, allowing chemists to design molecules that can selectively bind to specific targets.

The 3-Methylfuran-2-yl substituent in 5-(3-Methylfuran-2-yl)-1,3,4-thiadiazol-2-amine adds another layer of complexity to its pharmacological behavior. Furan derivatives are known for their ability to enhance bioavailability and metabolic stability, making them attractive for drug development. The methyl group at the 3-position of the furan ring may influence the electronic properties of the molecule, thereby affecting its binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 5-(3-Methylfuran-2-yl)-1,3,4-thiadiazol-2-amine. Molecular docking studies have been employed to predict how this compound might interact with various biological targets. These studies have provided valuable insights into its potential therapeutic applications and have guided the design of more potent derivatives.

In addition to its pharmacological potential, 5-(3-Methylfuran-2-yl)-1,3,4-thiadiazol-2-amine has been explored for its chemical reactivity. The thiadiazole ring can undergo various transformations, including nucleophilic substitution and cyclization reactions, which are useful for synthesizing more complex molecules. These reactions are often facilitated by the presence of electron-rich aromatic systems such as the furan moiety.

The synthesis of 5-(3-Methylfuran-2-yl)-1,3,4-thiadiazol-2-amines involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

One area where 5-(3-Methylfuran-ylidene)-1H-indazoles have shown promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by complex signaling pathways involving various enzymes and cytokines. Thiadiazole derivatives have been found to inhibit key enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which play crucial roles in inflammation. The structural features of 5-(3-Methylfuran-ylidene)-1H-indazoles, including their ability to cross-react with multiple targets simultaneously.

The development of new antiviral agents has also been influenced by research on thiadiazole derivatives like 5-(3-Methylfuran-ylidene)-1H-indazoles. Viruses rely on host cellular machinery for replication and survival; thus targeting viral enzymes or proteins can disrupt their life cycle. Studies have shown that certain thiadiazole compounds can inhibit viral proteases and polymerases effectively.

In conclusion,CAS No1019527968isattractivepharmaceuticalscaffoldwithsignificantpotentialfortherapeuticapplications.Combiningthestructuralfeaturesofthiadiazoleringsandthemodularnatureoffuransubstituents,thiscompoundoffersavarietyofchemicalandbiologicalpossibilitiesforfuturedrugdiscoveryanddevelopment.Scientificinvestigationintothesecompoundscontinuestoexpandourunderstandingoftheirmechanismsandapplicationsinmedicineandchemistry.